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Compound of Interest

Compound Name:
(S)-(-)-2-Aminomethyl-1-

ethylpyrrolidine

Cat. No.: B131597 Get Quote

Technical Guide: (S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine. It includes a summary of its

quantitative data, detailed experimental protocols for its synthesis and analysis, and

visualizations of key processes. This document is intended to serve as a valuable resource for

professionals in research and drug development.

Core Physical and Chemical Properties
(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a chiral amine that serves as a crucial building

block in the synthesis of various pharmaceutical compounds, most notably the antipsychotic

and prokinetic agent Levosulpiride.[1][2][3] Its specific stereochemistry is essential for the

therapeutic efficacy of the final active pharmaceutical ingredient (API).[4]
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Property Value Reference(s)

IUPAC Name
[(2S)-1-ethylpyrrolidin-2-

yl]methanamine
[4]

Synonyms

(S)-(-)-2-(Aminomethyl)-1-

ethylpyrrolidine, (-)-2-

(Aminomethyl)-1-ethyl-

pyrrolidine, Levosulpiride

impurity 1

[4]

CAS Number 22795-99-9 [1][4][5]

Molecular Formula C₇H₁₆N₂ [4][5]

Molecular Weight 128.22 g/mol [4][5]

Appearance
Clear colorless to faintly yellow

liquid
[3]

Physicochemical Data
Property Value Reference(s)

Boiling Point 50-52 °C (lit.) [3][5]

Density 0.919 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.4670 (lit.) [5]

Optical Rotation ([α]/D)
-109.0 to -95.0° (c = 1 in

methanol)
[5]

pKa 10.04 ± 0.40 (Predicted)

Solubility

Soluble in chloroform and

methanol. Slightly soluble in

water.

[3]

Flash Point 56 °C (closed cup) [4]
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Detailed methodologies for the synthesis and analysis of (S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine are critical for its application in research and development.

Synthesis of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine via
Resolution
The enantiomerically pure (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is often obtained through

the resolution of its racemic mixture. A common method involves the use of a chiral resolving

agent such as D-(-)-tartaric acid.[5][6]

Protocol:

Diastereomeric Salt Formation: Dissolve the racemic mixture of 2-aminomethyl-1-

ethylpyrrolidine in a suitable solvent (e.g., methanol or ethanol). Add an equimolar amount of

D-(-)-tartaric acid dissolved in the same solvent.

Crystallization: Allow the solution to cool, inducing the crystallization of the (S)-(-)-2-

aminomethyl-1-ethylpyrrolidinium D-tartrate salt. The diastereomeric salt of the (R)-

enantiomer will remain in the mother liquor.

Isolation: Isolate the crystals by filtration and wash with a small amount of cold solvent.

Liberation of the Free Amine: Dissolve the isolated diastereomeric salt in water and basify

the solution with a strong base (e.g., sodium hydroxide) to a pH above 10.

Extraction: Extract the liberated (S)-(-)-2-aminomethyl-1-ethylpyrrolidine with an organic

solvent (e.g., dichloromethane or diethyl ether).

Purification: Dry the organic extracts over an anhydrous drying agent (e.g., magnesium

sulfate), filter, and remove the solvent under reduced pressure. The resulting crude product

can be further purified by vacuum distillation.[7]

Synthesis of Levosulpiride
(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a key intermediate in the synthesis of

Levosulpiride.[1][2]
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Protocol:

Reaction Setup: In a reaction vessel, combine methyl 2-methoxy-5-sulfamoylbenzoate and

(S)-(-)-2-aminomethyl-1-ethylpyrrolidine.[5]

Condensation: Heat the mixture to 90-100°C for approximately 5 hours under an inert

atmosphere (e.g., nitrogen).[5]

Precipitation: After the reaction is complete, cool the mixture and add ethanol to precipitate

the Levosulpiride product.[5]

Isolation and Purification: Filter the solid product, wash it with cold ethanol, and dry to obtain

Levosulpiride.[5] Further purification can be achieved by recrystallization from a suitable

solvent like methanol or ethanol.[7]

Determination of Enantiomeric Purity by HPLC
The enantiomeric purity of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine can be determined by

High-Performance Liquid Chromatography (HPLC) after pre-column derivatization.[8]

Protocol:

Derivatization: React the sample of 2-aminomethyl-1-ethylpyrrolidine with a derivatizing

agent such as 4-nitrobenzoic acid to form diastereomeric amides.[8]

HPLC System: Utilize an HPLC system equipped with a UV detector.

Chromatographic Conditions:

Column: Chiralcel OD-H (250 x 4.6 mm).[8]

Mobile Phase: n-hexane:ethanol (98:2, v/v) containing 0.2% triethylamine.[8]

Flow Rate: 1.0 mL/min.[8]

Column Temperature: 25°C.[8]

Detection: UV at 254 nm.[8]
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Analysis: The two enantiomers, now derivatized into diastereomers, will be separated on the

chiral stationary phase, allowing for the determination of the enantiomeric excess by

comparing the peak areas.
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Caption: Workflow for the synthesis of Levosulpiride.
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Caption: Analytical workflow for enantiomeric purity determination.

Safety Information
(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a flammable liquid and vapor. It causes severe

skin burns and eye damage. It may also cause respiratory irritation. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Applications
The primary application of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is as a chiral building

block in the pharmaceutical industry.[4] Its most notable use is in the stereoselective synthesis

of Levosulpiride, where the (S)-configuration is crucial for its therapeutic activity as a dopamine

D2 receptor antagonist.[2] It is also used in the synthesis of other fine chemicals and as an

impurity standard for related pharmaceutical compounds.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of (S)-(-)-2-
Aminomethyl-1-ethylpyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131597#physical-and-chemical-properties-of-s-2-
aminomethyl-1-ethylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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